Cas no 1445952-33-9 (kanshone H)

kanshone H Properties

Names and Identifiers

• kanshone H
• (1aR,7R,7aR,7bS)-1,1,7,7a-tetramethyl-1a,6,7,7b-tetrahydrocyclopropa[a]naphthalen-2-one
• HY-125949
• Kanshone H
• DA-74720
• 1445952-33-9
• (1aR,7R,7aR,7bS)-1,1,7,7a-tetramethyl-1aH,6H,7H,7bH-cyclopropa[a]naphthalen-2-one
• E80185
• CS-0103255
• FS-6885
• AKOS040761942
• +Expand

• InChIKey： BVLHCTFFMIUHGN-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H20O/c1-9-6-5-7-10-8-11(16)12-13(14(12,2)3)15(9,10)4/h5,7-9,12-13H,6H2,1-4H3/t9-,12-,13+,15+/m1/s1
• SMILES： CC1CC=CC2=CC(=O)C3C(C3(C)C)C12C |c:3,t:5|

Computed Properties

• Exact Mass: 216.151415257g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 216.151415257g/mol
• Heavy Atom Count: 16
• Complexity: 427
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Sesquiterpenoids